6-(3,4-Dimethoxyphenyl)-3-nitropyridine-2-carbonitrile

• CAS No.: 897359-60-3
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol
• IUPAC Name: 6-(3,4-dimethoxyphenyl)-3-nitropyridine-2-carbonitrile
• InChI: InChI=1S/C14H11N3O4/c1-20-13-6-3-9(7-14(13)21-2)10-4-5-12(17(18)19)11(8-15)16-10/h3-7H,1-2H3
• InChI Key: KSAFVSRGKAEGCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C=C2)[N+](=O)[O-])C#N)OC

Description

6-(3,4-Dimethoxyphenyl)-3-nitropyridine-2-carbonitrile is a useful research compound. Its molecular formula is C14H11N3O4 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a degassed suspension of 6-chloro-2-cyano-3-nitropyridine (5.51 g, 30 mmol), 3,4-dimethoxyphenyl boronic acid (6.55 g, 36 mmole) and potassium carbonate (16.59 g, 120 mmol) in dry toluene (300 ml), was added a catalytic amount of tetrakis(triphenylphosphine)palladium (3.47 g, 3 mmol). The mixture was refluxed for 24 hours and after cooling, the volatiles were evaporated to dryness. The crude mixture was purified by silica gel column chromatography, the mobile phase consisting of hexane/CH2Cl2 mixtures (in a ratio gradually ranging from 15:85 to 0:100). The appropriated fractions were collected, evaporated to dryness and the residue was suspended in ether. The orange precipitate was filtered off, washed with ether and dried, resulting in the pure title compound (6.79 g, yield 79%).